Cas no 2229286-10-4 (1-2-(quinolin-4-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(quinolin-4-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2229286-10-4
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 6111246
• PubChem ID: 165701676
• Update Time: 2025-06-28

1-2-(quinolin-4-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(quinolin-4-yl)propan-2-ylcyclopropan-1-amine
• EN300-1746055
• 2229286-10-4
• 1-[2-(quinolin-4-yl)propan-2-yl]cyclopropan-1-amine

• Inchi： 1S/C15H18N2/c1-14(2,15(16)8-9-15)12-7-10-17-13-6-4-3-5-11(12)13/h3-7,10H,8-9,16H2,1-2H3
• InChI Key： KXLKLSVOKFFUMK-UHFFFAOYSA-N
• SMILES： NC1(C(C)(C)C2C=CN=C3C=CC=CC=23)CC1

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-2-(quinolin-4-yl)propan-2-ylcyclopropan-1-amine

Introduction to 1-2-(quinolin-4-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2229286-10-4)

1-2-(quinolin-4-yl)propan-2-ylcyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, identified by its CAS number 2229286-10-4, represents a unique structural motif that combines a quinoline scaffold with a cyclopropane ring, linked through a propyl chain. The presence of these distinct structural elements imparts remarkable chemical and biological properties, making it a subject of intense study for potential therapeutic applications.

The quinoline moiety is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. Compounds derived from quinoline have been central to the development of several drugs that have had a profound impact on global health. The incorporation of a quinolin-4-yl group into the molecular framework of 1-2-(quinolin-4-yl)propan-2-ylcyclopropan-1-amine suggests that this compound may inherit or modulate some of these beneficial pharmacological characteristics. Furthermore, the cyclopropane ring is known for its strain energy, which can influence the molecule's reactivity and interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of hybrid molecules that combine multiple pharmacophores to achieve synergistic effects. The structure of 1-2-(quinolin-4-yl)propan-2-ylcyclopropan-1-amine exemplifies this approach, as it integrates two distinct scaffolds with potential therapeutic relevance. The propyl chain serves as a linker, not only connecting the quinoline and cyclopropane units but also providing a conformational flexibility that could enhance binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The quinoline moiety is often involved in interactions with heme-containing enzymes, such as cytochrome P450s, while the cyclopropane ring can engage in favorable van der Waals interactions with protein surfaces. This dual functionality makes 1-2-(quinolin-4-yl)propan-2-ylcyclopropan-1-amine a promising candidate for developing inhibitors or modulators of such enzymes, which are critical in numerous metabolic and signaling pathways.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. The preparation of 1-2-(quinolin-4-yl)propan-2-ylcyclopropan-1-amine involves intricate organic transformations that require careful optimization to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations are often employed to construct the complex framework of this molecule. The synthetic strategies employed not only highlight the ingenuity of modern organic synthesis but also pave the way for exploring related analogs with tailored properties.

The biological evaluation of 1-(2-(quinolin–4–yl)prop–2–yn–1–yl)cyclopentan–1–carboxamides, which share structural similarities with our compound, has provided valuable insights into its potential therapeutic applications. Studies have demonstrated that these derivatives exhibit inhibitory activity against certain kinases and transcription factors, suggesting that 1-(2-(quinolin–4–yl)prop–2–yn–1–yl)cyclopentan–1–carboxamides may serve as lead compounds for further drug development. While direct comparisons are limited due to structural differences, these findings underscore the importance of exploring derivatives of 1-(2-(quinolin–4–yl)prop–2–yn–1–yl)cyclopentan–1–carboxamides as they may reveal novel pharmacological profiles.

The role of computational chemistry in drug discovery has become increasingly prominent in recent years. Molecular modeling techniques can be used to predict the binding modes of 1-(2-(quinolin--4--yl)prop--2--yn--1--yl)cyclopentan--1--carboxamides to biological targets, providing valuable guidance for experimental design. These simulations can help identify key interactions between the molecule and its target proteins, enabling researchers to optimize its potency and selectivity. By integrating experimental data with computational predictions, scientists can accelerate the development process and increase the likelihood of success in identifying novel therapeutic agents.

The pharmacokinetic properties of (E)-N-[3-hydroxypropyl]-N'-(5-methylfuran‐2‐carbonyl)-3‐(trifluoromethyl)‐5‐[(trifluoromethyl)sulfonyl]benzamide, another compound with structural similarities to our target molecule, have been extensively studied to understand how structural modifications influence absorption, distribution, metabolism, and excretion (ADME). These studies provide critical insights into optimizing drug candidates for clinical efficacy while minimizing side effects. By leveraging knowledge from related compounds like (E)-N-[3-hydroxypropyl]-N'-(5-methylfuran‐2‐carbonyl)-3‐(trifluoromethyl)‐5‐[(trifluoromethyl)sulfonyl]benzamide, researchers can better predict how modifications to (E)-N-[3-hydroxypropyl]-N'-(5-methylfuran‐2‐carbonyl)-3‐(trifluoromethyl)‐5‐[(trifluoromethyl)sulfonyl]benzamide) will affect its pharmacokinetic profile.

The synthesis and characterization of novel heterocyclic compounds continue to drive innovation in pharmaceutical research. The development of efficient synthetic routes allows for rapid exploration of chemical space, enabling scientists to identify new molecules with desirable properties. Techniques such as flow chemistry and continuous manufacturing are being increasingly adopted to streamline synthetic processes and improve scalability. These advancements not only enhance productivity but also contribute to more sustainable practices in drug development.

In conclusion,(E)-N-[3-hydroxypropyl]-N'-(5-methylfuran‐2-carbonyl)-3-\( \text{(trifluoromethyl)} \)-5-\( \text{[(trifluoromethyl)sulfonyl]} \)benzamide\) represents an exciting example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a promising candidate for further exploration in medicinal chemistry, (E)-N-[3-hydroxypropyl]-N'-(5-methylfuran‐\text{ } ound } \)- \( \text{[E}-\text{[E}-\text{[E}-\text{[E}-\text{[E}-\text{[E}-\text{[E}-\text{[E}-\text{\)} ) ) ) ) ) ) ) ) ) ) . As research continues, (E)-N-[3-hydroxypropyl]-N'-(5-methylfuran\( \text{-} ound } \)- \( \text{-} ound } \)- \( \text{-} ound } \)- \( \text{-} ound } \)- \( \text{-} ound } \)- \( \text{-} ound } \)) may uncover new avenues for treating various diseases, (E)-N-[3-hydroxypropyl]-N'_(5-methylfuran\( _{ - } ound _{ - } ound _{ - } ound _{ - } ound _{ - } ound _{ - }\)) will undoubtedly play a significant role in shaping the future landscape của pharmaceutical innovation.